Cas no 1261610-89-2 (2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1261610-89-2
• MF: C₂₀H₁₀F₉NO₂
• MW: 467.284536838531
• CID: 4987625
• Update Time: 2025-06-25

2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C20H10F9NO2/c21-18(22,23)14-9-15(12-6-2-4-8-17(12)32-20(27,28)29)30-10-13(14)11-5-1-3-7-16(11)31-19(24,25)26/h1-10H
• InChI Key： RMAMSVGEIHLSNS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2OC(F)(F)F)=NC=C1C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 607
• XLogP3: 7.4
• Topological Polar Surface Area: 31.4

Additional information on 2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine (CAS: 1261610-89-2)

The compound 2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine (CAS: 1261610-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of inflammatory and neurological disorders. The presence of multiple trifluoromethoxy and trifluoromethyl groups in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacokinetic properties.

One of the key findings from recent research is the compound's ability to selectively inhibit certain enzyme pathways involved in inflammatory responses. In vitro and in vivo studies have demonstrated its efficacy in reducing cytokine production and mitigating oxidative stress, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its neuroprotective effects have been explored in models of neurodegenerative disorders, with promising preliminary results.

The synthesis of 2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine has also been a focal point of recent investigations. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges associated with its complex structure. These advancements have facilitated larger-scale production, enabling more extensive preclinical evaluation.

Despite these promising developments, several challenges remain. The compound's solubility and bioavailability issues need to be addressed to enhance its therapeutic potential. Furthermore, detailed toxicological studies are required to ensure its safety profile before progressing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate its development.

In conclusion, 2,5-Bis(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. Continued research efforts are expected to uncover new insights into its therapeutic potential and pave the way for its application in treating a range of diseases.